Cas no 116996-54-4 (Silane, (1,1-dimethylethyl)(2-oxiranylethoxy)diphenyl-, (S)-)

• Product Name: Silane, (1,1-dimethylethyl)(2-oxiranylethoxy)diphenyl-, (S)-
• CAS No: 116996-54-4
• MF: C₂₀H₂₆O₂Si
• MW: 326.50474691391
• CID: 1206352
• PubChem ID: 10969460
• Update Time: 2025-04-20

Silane, (1,1-dimethylethyl)(2-oxiranylethoxy)diphenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Silane, (1,1-dimethylethyl)(2-oxiranylethoxy)diphenyl-, (S)-
• tert-butyl({2-[(2S)-oxiran-2-yl]ethoxy})diphenylsilane
• 116996-54-4
• Oxirane, 2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethyl]-, (2S)-

• Inchi： 1S/C20H26O2Si/c1-20(2,3)23(18-10-6-4-7-11-18,19-12-8-5-9-13-19)22-15-14-17-16-21-17/h4-13,17H,14-16H2,1-3H3/t17-/m0/s1
• InChI Key： JUTBIWDBEHVRSZ-KRWDZBQOSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCC[C@H]1CO1

Computed Properties

• Exact Mass: 326.17028
• Monoisotopic Mass: 326.170206602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76